Cas no 1361658-71-0 (3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361658-71-0
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4967610
• Update Time: 2025-06-11

3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-11-5-2-8(6-7-18)19-14(11)9-3-4-10(15)13(17)12(9)16/h2-5H,6H2,1H3
• InChI Key： BESJGAKGINPYIU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(CC#N)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile

Comprehensive Overview of 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361658-71-0)

3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361658-71-0) is a specialized heterocyclic compound with a unique molecular structure that combines a pyridine core with a trichlorophenyl moiety and an acetonitrile functional group. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science due to its versatile chemical properties. Researchers are particularly interested in its potential applications as a building block for synthesizing more complex molecules, owing to its reactive nitrile group and methoxy substitution.

The compound's CAS number 1361658-71-0 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Its molecular formula and structural features make it a subject of interest for studies on structure-activity relationships (SAR), particularly in the design of bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such nitrile-containing compounds, as they often exhibit favorable binding affinities and metabolic stability.

In the context of green chemistry, 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile has been explored for its potential in sustainable synthesis routes. The compound's chlorinated aromatic ring and electron-rich pyridine system offer opportunities for catalytic transformations, aligning with the growing demand for eco-friendly chemical processes. This aligns with the broader industry shift toward reducing hazardous waste and improving atom economy.

From a commercial perspective, the compound is often sought after by custom synthesis providers and research laboratories specializing in medicinal chemistry. Its long-tail keyword variations, such as "buy 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile" or "CAS 1361658-71-0 supplier," reflect its niche yet growing demand. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

Emerging discussions in scientific forums and research publications frequently address the compound's potential role in neurological drug candidates or crop protection agents. Its lipophilic nature and hydrogen-bonding capacity make it a promising scaffold for modulating biological targets. Additionally, the rise of precise agriculture and personalized medicine has further amplified interest in such tailor-made chemicals.

In summary, 3-Methoxy-2-(2,3,4-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361658-71-0) represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications and alignment with industry trends underscore its relevance in contemporary scientific endeavors. Future studies may explore its derivatization potential or mechanistic pathways in greater depth, solidifying its position as a valuable research tool.